Cas no 103698-09-5 (3-nitro-4-Pyridinecarbonitrile)

• Product name: 3-nitro-4-Pyridinecarbonitrile
• CAS No: 103698-09-5
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• CID: 125792
• PubChem ID: 15500599

3-nitro-4-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-Pyridinecarbonitrile
• 4-cyano-3-nitropyridine
• 3-nitropyridine-4-carbonitrile
• 4-Pyridinecarbonitrile,3-nitro-
• 3-Nitroisonicotinonitrile
• 4-Pyridinecarbonitrile,3-nitro-(9CI)
• SB54041
• FT-0755398
• 103698-09-5
• AKOS015891957
• DTXSID701306127
• DA-48176

• Inchi： InChI=1S/C6H3N3O2/c7-3-5-1-2-8-4-6(5)9(10)11/h1-2,4H
• InChI Key： WQSGWOANQDEUHL-UHFFFAOYSA-N
• SMILES： C1=C(C#N)C(=CN=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 149.02259
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 79.82
• LogP: 1.38468